Cas no 1214378-21-8 (2-Chloro-5-(4-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(4-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1214378-21-8
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 2617625
• PubChem ID: 46313842
• Update Time: 2024-03-01

2-Chloro-5-(4-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(4-fluorophenyl)pyridine-3-carboxylic acid
• 2-CHLORO-5-(4-FLUOROPHENYL)NICOTINIC ACID
• 2-Chloro-5-(4-fluorophenyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H7ClFNO2/c13-11-10(12(16)17)5-8(6-15-11)7-1-3-9(14)4-2-7/h1-6H,(H,16,17)
• InChI Key： QORJYAZYQPCUGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 251.0149343g/mol
• Monoisotopic Mass: 251.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines